3-(4-fluoro-3-methylphenyl)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)propan-1-one
• InChI: InChI=1S/C21H25FN4O2/c1-15-13-16(4-6-18(15)22)5-7-19(27)26-8-2-3-17-14-23-21(24-20(17)26)25-9-11-28-12-10-25/h4,6,13-14H,2-3,5,7-12H2,1H3
• InChI Key: RCMOFHIWTSFGRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)N2CCCC3=CN=C(N=C32)N4CCOCC4)F
• Molecular Formula: C21H25FN4O2
• Molecular Weight: 384.4 g/mol

Description

3-(4-fluoro-3-methylphenyl)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one is a useful research compound. Its molecular formula is C21H25FN4O2 and its molecular weight is 384.455. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Characterization

A body of research has focused on synthesizing pyrimidine derivatives and evaluating their chemical properties. For instance, Gorle et al. (2016) described the synthesis of pyrimidine linked with morpholinophenyl derivatives, emphasizing their structural establishment through various spectroscopic techniques (Gorle et al., 2016). Similarly, Bhat et al. (2018) synthesized enaminones leading to dihydropyrimidinone derivatives containing piperazine/morpholine moiety, highlighting an efficient method for their production (Bhat et al., 2018).

Biological Activities

The larvicidal activity of synthesized compounds has been evaluated, showing significant activity against third instar larvae, as reported by Gorle et al. (2016), indicating potential applications in vector control (Gorle et al., 2016). Majithiya and Bheshdadia (2022) studied the antimicrobial activity of pyrimidine-triazole derivatives, demonstrating their effectiveness against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022).

Potential Therapeutic Applications

Research into the potential therapeutic applications of compounds related to "3-(4-fluoro-3-methylphenyl)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one" has identified several areas of interest. This includes the investigation of their antitumor activities, as illustrated by Naito et al. (2005), who synthesized novel pyrimidinyl pyrazole derivatives showing potent cytotoxicity against tumor cell lines (Naito et al., 2005). Additionally, Farag et al. (2012) synthesized quinazolinone derivatives evaluated as anti-inflammatory and analgesic agents, indicating their relevance in managing pain and inflammation (Farag et al., 2012).